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Compound of Interest

Compound Name: UNC6934

Cat. No.: B1194540 Get Quote

Essential Safety and Handling Guide for UNC6934
This guide provides crucial safety and logistical information for the handling and disposal of

UNC6934, a chemical probe targeting the N-terminal PWWP domain of NSD2.[1][2][3]

Adherence to these procedures is vital for ensuring laboratory safety and maintaining

experimental integrity.

Chemical and Physical Properties

A summary of the key quantitative data for UNC6934 is presented below for easy reference.

Property Value Source

Molecular Formula C₂₄H₂₁N₅O₄ [4]

Molecular Weight 443.45 g/mol [4]

Purity >98%

Solubility Soluble in DMSO

Kd (SPR) for NSD2-PWWP1 80 nM

Cellular IC₅₀ (NanoBRET) 1.09 µM (in U2OS cells)
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When handling UNC6934, a comprehensive PPE strategy is the first line of defense against

potential exposure. The following PPE is mandatory:

Eye and Face Protection: Chemical splash goggles or safety glasses that meet the ANSI

Z.87.1 1989 standard are required. A face shield should be worn over safety glasses when

there is a risk of splashing, such as when preparing stock solutions.

Hand Protection: Disposable nitrile gloves are suitable for providing short-term protection

against a broad range of chemicals. For tasks with a higher risk of exposure, consider

double-gloving. Always inspect gloves for any signs of degradation before use and change

them immediately upon any contact with the chemical.

Body Protection: A fully fastened lab coat, preferably a Nomex® or similar flame-resistant

coat, should be worn to protect the skin. Long pants and closed-toe shoes are also required

to cover any exposed skin on the lower body.

Respiratory Protection: While engineering controls like fume hoods are the primary method

for controlling airborne exposure, a respirator may be necessary if these controls are not

sufficient. The use of a respirator requires annual medical evaluations and fit testing.
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Figure 1. PPE Selection Workflow for UNC6934 Handling

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation of Stock Solutions

Engineering Controls: All weighing and reconstitution of solid UNC6934 should be performed

in a certified chemical fume hood to minimize the risk of inhalation.

Procedure:
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Don all required PPE as outlined above.

Carefully weigh the desired amount of UNC6934 powder.

UNC6934 is soluble in DMSO. Prepare a stock solution by dissolving the compound in

fresh, anhydrous DMSO. For example, a 10 mM stock can be prepared for use in cell-

based assays.

Ensure the compound is fully dissolved by vortexing or gentle sonication.

Store the stock solution at -20°C or -80°C for long-term stability. Avoid repeated freeze-

thaw cycles.

2. Use in Cell-Based Assays

Concentration: The recommended concentration for cell-based assays is up to 5 µM for

longer incubation times, as no cytotoxicity has been observed up to this concentration. For

shorter-term experiments, concentrations up to 12.5 µM have been used.

Procedure:

Thaw the UNC6934 stock solution at room temperature.

Dilute the stock solution to the desired final concentration in cell culture media.

Add the diluted compound to the cells and incubate for the desired period. A 4-hour

incubation has been used to observe the disruption of the NSD2-PWWP1 interaction with

H3K36me2 nucleosomes.
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Figure 2. Experimental Workflow for UNC6934

Disposal Plan
Proper disposal of UNC6934 and contaminated materials is essential to prevent environmental

contamination and ensure regulatory compliance.

Chemical Waste:
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Unused solid UNC6934 and concentrated stock solutions should be disposed of as

chemical waste.

Collect these materials in a designated, properly labeled, and sealed waste container.

Follow your institution's guidelines for chemical waste disposal, which typically involves

collection by the Environmental Health and Safety (EHS) department.

Contaminated Materials:

Solid Waste: All disposable materials that have come into contact with UNC6934, such as

gloves, pipette tips, and tubes, should be collected in a designated hazardous waste

container.

Liquid Waste: Aqueous solutions containing UNC6934, such as cell culture media, should

be collected and disposed of as chemical waste. Do not pour solutions containing

UNC6934 down the drain unless specifically permitted by your institution's EHS

guidelines.

Sharps: Any sharps, such as needles or contaminated glassware, must be placed in a

designated, puncture-resistant sharps container for disposal.
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Figure 3. Disposal Plan for UNC6934

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1194540#personal-protective-equipment-for-
handling-unc6934]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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